Cas no 65299-21-0 (1H-Indene-1,3(2H)-dione, 2,2-dimethoxy-)

1H-Indene-1,3(2H)-dione, 2,2-dimethoxy- structure
65299-21-0 structure
Product Name:1H-Indene-1,3(2H)-dione, 2,2-dimethoxy-
CAS No:65299-21-0
MF:C11H10O4
MW:206.194703578949
CID:400951
PubChem ID:640530
Update Time:2025-04-19

1H-Indene-1,3(2H)-dione, 2,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione, 2,2-dimethoxy-
    • SCHEMBL20893429
    • 2,2-dimethoxy-1H-indene-1,3(2H)-dione
    • InChI=1/C11H10O4/c1-14-11(15-2)9(12)7-5-3-4-6-8(7)10(11)13/h3-6H,1-2H
    • 65299-21-0
    • DTXSID80348750
    • Inchi: 1S/C11H10O4/c1-14-11(15-2)9(12)7-5-3-4-6-8(7)10(11)13/h3-6H,1-2H3
    • InChI Key: KHRUDTRGXWISAP-UHFFFAOYSA-N
    • SMILES: O(C)C1(C(C2C=CC=CC=2C1=O)=O)OC

Computed Properties

  • Exact Mass: 206.0579
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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